molecular formula C9H7F3O3 B8791682 4-(hydroxymethyl)-2-(trifluoromethyl)benzoic Acid

4-(hydroxymethyl)-2-(trifluoromethyl)benzoic Acid

Cat. No. B8791682
M. Wt: 220.14 g/mol
InChI Key: XHVYAPWEVAZVJF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(hydroxymethyl)-2-(trifluoromethyl)benzoic Acid is a useful research compound. Its molecular formula is C9H7F3O3 and its molecular weight is 220.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(hydroxymethyl)-2-(trifluoromethyl)benzoic Acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(hydroxymethyl)-2-(trifluoromethyl)benzoic Acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(hydroxymethyl)-2-(trifluoromethyl)benzoic Acid

Molecular Formula

C9H7F3O3

Molecular Weight

220.14 g/mol

IUPAC Name

4-(hydroxymethyl)-2-(trifluoromethyl)benzoic acid

InChI

InChI=1S/C9H7F3O3/c10-9(11,12)7-3-5(4-13)1-2-6(7)8(14)15/h1-3,13H,4H2,(H,14,15)

InChI Key

XHVYAPWEVAZVJF-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1CO)C(F)(F)F)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 4-bromomethyl-2-trifluoromethyl-benzoic acid (Example I7) (13.03 g) in water (200 ml) was added potassium carbonate (31.1 g). The reaction mixture was stirred at 95° C. for 1 hour. The reaction mixture was then allowed to cool to ambient temperature and was quenched by addition of aqueous hydrochloric acid (5M) (250 ml). The mixture was extracted with ethyl acetate (3×150 ml). The extracts were dried over sodium sulfate and concentrated. The residue was crystallized from ethyl acetate and heptane to give 4-hydroxymethyl-2-trifluoromethyl-benzoic acid (9.07 g) as a white crystalline powder. 1H-NMR (DMSO-d6, 400 MHz): 13.5 (br s, 1H), 7.81-7.66 (m, 3H), 5.53 (s, 1H), 4.62 (s, 2H).
Quantity
13.03 g
Type
reactant
Reaction Step One
Quantity
31.1 g
Type
reactant
Reaction Step Two
Name
Quantity
200 mL
Type
solvent
Reaction Step Three

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